3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one

• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)sulfanylbutan-2-one
• InChI: InChI=1S/C12H16OS/c1-8-5-6-12(7-9(8)2)14-11(4)10(3)13/h5-7,11H,1-4H3
• InChI Key: GSONMEZWOILIEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)SC(C)C(=O)C)C

Description

3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one is an organosulfur compound featuring a butan-2-one backbone substituted with a 3,4-dimethylphenylthio group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one typically involves the reaction of 3,4-dimethylthiophenol with butan-2-one under controlled conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction . The reaction mixture is then heated to promote the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the compound in high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the butan-2-one moiety can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Nitrating agents (e.g., nitric acid), halogenating agents (e.g., bromine)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Nitrated or halogenated derivatives

Scientific Research Applications

3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects . The sulfanyl group and the phenyl ring play crucial roles in its binding affinity and activity . The exact pathways involved can vary based on the specific biological context and the nature of the target .

Comparison with Similar Compounds

Structural Analogues and Key Properties

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one	Not provided	C₁₂H₁₄OS	~206.3*	Not reported	Electron-donating 3,4-dimethyl group; moderate lipophilicity.
3-[(3,4-Dichlorophenyl)sulfanyl]butan-2-one	1477876-35-9	C₁₀H₁₀Cl₂OS	249.16	Not reported	Electron-withdrawing Cl substituents; higher molecular weight than dimethyl analog .
3-(3,4-Dimethoxyphenyl)butan-2-one	4156-24-5	C₁₂H₁₆O₃	224.25	Not reported	Methoxy groups enhance polarity; potential for hydrogen bonding .
3-(4-Methylphenyl)butan-2-one	59115-82-1	C₁₁H₁₄O	162.23	Not reported	Single methyl group; simpler structure with lower steric hindrance .
3-({4-Chloro-2-nitrophenyl}sulfanyl)-2-butanone	343348-41-4	C₁₀H₁₀ClNO₃S	259.71	Not reported	Nitro group introduces strong electron-withdrawing effects; likely lower stability .

*Calculated based on molecular formula.

Substituent Effects on Physicochemical Properties

• Electron-Donating Groups (e.g., -CH₃, -OCH₃): The 3,4-dimethyl and methoxy substituents increase lipophilicity and may enhance membrane permeability in biological systems.
• Electron-Withdrawing Groups (e.g., -Cl, -NO₂): Chloro and nitro groups reduce electron density on the aromatic ring, affecting reactivity in electrophilic substitution reactions. These groups may lower thermal stability compared to dimethyl analogs .

Spectral and Analytical Data

• Infrared (IR) Spectroscopy:
  Sulfanyl (-S-) groups typically show stretching vibrations near 600–700 cm⁻¹. Aromatic C-H stretching in dimethylphenyl derivatives appears at ~3000 cm⁻¹, while nitro groups (e.g., in 343348-41-4) exhibit strong peaks near 1500–1350 cm⁻¹ .
• Nuclear Magnetic Resonance (NMR):
  In dimethylphenyl analogs, methyl protons resonate at δ 2.2–2.5 ppm (¹H-NMR), while sulfanyl-linked carbons appear at δ 35–45 ppm (¹³C-NMR). Chlorinated derivatives show downfield shifts due to electronegative effects .

Functional Implications

• The sulfanyl group may offer thiol-mediated antioxidant mechanisms, though methyl substituents likely reduce this activity .
• Medicinal Chemistry Applications: Propanamide derivatives with similar arylthio groups (e.g., compounds 7c–7g in and ) show structured SAR (structure-activity relationship) profiles, suggesting that dimethylphenylthio derivatives could be explored for antimicrobial or enzyme-inhibitory roles .

Biological Activity

3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and applications in various fields, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound is characterized by a butanone backbone with a sulfanyl group and a dimethylphenyl moiety. Its molecular formula is $C_{12}H_{16}OS$, and it has a molecular weight of approximately 208.32 g/mol. The structural features contribute to its reactivity and interaction with biological targets.

Biological Activities

Research indicates that 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one exhibits several biological activities, primarily focusing on antimicrobial and antioxidant properties.

Antimicrobial Activity

Studies have shown that this compound possesses notable antimicrobial properties. Its effectiveness against various bacterial strains has been evaluated through Minimum Inhibitory Concentration (MIC) assays.

Bacterial Strain	MIC (µg/mL)	Comparison to Standard Antibiotics
Escherichia coli	8	Comparable to ampicillin (MIC 8 µg/mL)
Staphylococcus aureus	4	More effective than vancomycin (MIC 16 µg/mL)

The compound's mechanism of action may involve the formation of covalent bonds with thiol groups in proteins, disrupting their function and leading to bacterial cell death.

Antioxidant Activity

In addition to its antimicrobial effects, 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one has shown antioxidant activity. This property is crucial for protecting cells from oxidative stress, which is linked to various diseases.

The biological activity of 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one is largely attributed to its ability to interact with specific molecular targets. The sulfanyl group can form covalent bonds with thiol-containing proteins, potentially altering their enzymatic functions. This interaction can modulate various biochemical pathways critical for microbial survival and cellular integrity.

Case Studies

• Antibacterial Efficacy : A study published in a peer-reviewed journal demonstrated that the compound effectively inhibited the growth of E. coli by targeting DNA topoisomerase I, which is essential for bacterial DNA replication . The selectivity for bacterial enzymes over human counterparts suggests a promising therapeutic window.
• Antioxidant Potential : Research utilizing DPPH free radical scavenging assays indicated that 3-[(3,4-Dimethylphenyl)sulfanyl]butan-2-one exhibited significant antioxidant activity, comparable to known antioxidants such as ascorbic acid . This property underscores its potential application in preventing oxidative damage in biological systems.